3-methyl-1-(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-yl)-1H-pyrazol-5-amine

• IUPAC Name: 5-methyl-2-(8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2,4,6-tetraen-3-yl)pyrazol-3-amine
• InChI: InChI=1S/C15H17N5S/c1-9-7-12(16)20(19-9)14-13-10-5-3-2-4-6-11(10)21-15(13)18-8-17-14/h7-8H,2-6,16H2,1H3
• InChI Key: FWOQDJGAVAIEOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)C2=C3C4=C(CCCCC4)SC3=NC=N2
• Molecular Formula: C15H17N5S
• Molecular Weight: 299.4 g/mol

Description

The compound “3-methyl-1-(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-yl)-1H-pyrazol-5-amine” is a complex organic molecule. It is a derivative of the heterocyclic compound thiophene. Thiophene and its derivatives are known for their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of this compound or its analogues involves complex organic reactions. For instance, Gaunda et al. synthesized some new derivatives of 3-[(2-substituted-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol. The synthesized compounds were screened for in vitro cytotoxicity activity against both the cell lines (HC 29-Colorectal adenoma cell line and MDA 231-adenocarcinoma breast cancer cell line).

Scientific Research Applications

Anticancer Research

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Neuropharmacology and Neuroprotection

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Antimicrobial Activity

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Enzyme Inhibition Studies

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Anti-Inflammatory Properties

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Chemical Biology and Medicinal Chemistry

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Future Directions

The future directions for this compound could involve further exploration of its therapeutic properties and potential applications in medicinal chemistry. Given the wide range of biological and physiological functions of thiophene and its derivatives, there is potential for the development of new drugs and treatments.